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Compound of Interest

Compound Name: Zadavotide guraxetan
CAS No.: 2192281-54-0
Cat. No.: B15607712
Get Quote
& J

An In-depth Analysis of a Novel Radiopharmaceutical for Prostate Cancer

Introduction

Zadavotide guraxetan is a promising molecule in the field of oncology, specifically in the
targeted treatment of prostate cancer. When chelated with the radioisotope Lutetium-177, it
forms Lutetium (177Lu) zadavotide guraxetan, a radiopharmaceutical designed for targeted
radionuclide therapy. This technical guide provides a comprehensive overview of its core
characteristics, mechanism of action, and key experimental data, intended for researchers,
scientists, and drug development professionals.

Core Molecular Data

The fundamental chemical properties of Zadavotide guraxetan and its clinically relevant
radiolabeled form are summarized below.
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Lutetium (177Lu)

Property Zadavotide guraxetan .
zadavotide guraxetan

Molecular Formula C63H92IN11023[1][2] C63H89ILUN11023]3]
Molecular Weight 1498.37 g/mol [1] 1672.3 g/mol [3]

(R)-PSMA I&T, (R)-PNT- 177Lu-PSMA-I&T, [177Lu]Lu-
Synonyms

2002[1] PSMA-I&T, PNT2002[4][5]

Treatment of prostate Treatment of prostate

Therapeutic Claim
cancer[6] cancer[6]

) Not explicitly available for the
CAS Registry Number ) 2447131-70-4[3][6]
free ligand.

Mechanism of Action: Targeting PSMA-Mediated
Signaling

Zadavotide guraxetan is a high-affinity inhibitor of Prostate-Specific Membrane Antigen
(PSMA), a transmembrane protein highly overexpressed on the surface of prostate cancer
cells.[1][4] The therapeutic efficacy of Lutetium (177Lu) zadavotide guraxetan stems from its
ability to deliver a cytotoxic dose of beta radiation directly to PSMA-expressing tumor cells,
leading to cell death while minimizing damage to surrounding healthy tissue.[4]

The binding of zadavotide guraxetan to PSMA not only facilitates the targeted delivery of
radiation but may also interfere with the native signaling functions of PSMA. PSMA is known to
play a role in prostate cancer progression by modulating key signaling pathways. One of the
critical mechanisms involves a switch from the proliferative MAPK pathway to the pro-survival
PISK-AKT pathway. This is believed to occur through PSMA's interaction with the scaffolding
protein RACK1, which disrupts the signaling complex between (31 integrin and the Insulin-like
Growth Factor 1 Receptor (IGF-1R).
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PSMA-mediated signaling pathway in prostate cancer.

Experimental Protocols and Data
Preclinical Evaluation: Biodistribution and Efficacy

Objective: To determine the in vivo biodistribution, tumor uptake, and therapeutic efficacy of
Lutetium (177Lu) zadavotide guraxetan in animal models of prostate cancer.

Methodology: A representative preclinical study workflow is outlined below. The specific
parameters can be adapted based on the research question.
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Workflow for preclinical biodistribution and efficacy studies.
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Key Findings from Preclinical Studies: Preclinical studies comparing Lutetium (177Lu)
zadavotide guraxetan (referred to as 177Lu-PSMA-1&T) with other PSMA-targeting
radiopharmaceuticals have provided valuable insights.

177Lu-rhPSMA-

Parameter o 177Lu-PSMA-I&T Reference
Kidney Uptake )
_ 6.5-fold lower Higher [7]

(BALB/c mice, 12h)
Kidney Uptake (22Rv1 )

6.4-fold lower Higher [7]
xenografts, 15h)
Tumor Uptake (22Rv1 _

2.3-fold higher Lower [7]
xenografts, 15h)
Tumor Growth

o Significant from day Significant from day

Inhibition (22Rv1 18 - [8]

xenografts)

These data suggest that while both compounds are effective, newer generations of PSMA-
targeting radioligands are being developed with potentially more favorable tumor-to-kidney
uptake ratios.[7][8]

Clinical Evaluation: The SPLASH Trial

Objective: To evaluate the efficacy and safety of Lutetium (177Lu) zadavotide guraxetan in
patients with metastatic castration-resistant prostate cancer (NnCRPC) who have progressed
after treatment with an androgen receptor pathway inhibitor (ARPI).[9][10]

Trial Design: A Phase 3, multicenter, open-label, randomized study (NCT04647526).[10][11]

Key Methodological Aspects:
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Aspect Description

Men with progressive mCRPC, PSMA-positive
Patient Population on PET imaging, and chemotherapy-naive for
mCRPC.[11][12]

2:1 ratio to receive either Lutetium (177Lu)
Randomization zadavotide guraxetan or an alternative ARPI

(abiraterone or enzalutamide).[9][10]

Lutetium (177Lu) zadavotide guraxetan
Treatment Regimen administered at 6.8 GBq intravenously every 8

weeks for up to 4 cycles.[9]

Radiographic progression-free survival (rPFS).

Primary Endpoint
y p [11]

_ Overall survival, objective response rate,
Secondary Endpoints )
duration of response, and PSA response.[9][11]

Key Results from the SPLASH Trial: The SPLASH trial met its primary endpoint, demonstrating
a statistically significant improvement in radiographic progression-free survival for patients
treated with Lutetium (177Lu) zadavotide guraxetan compared to the control arm.[9]

Lutetium
. (177Lu) Control (ARPI) Hazard Ratio
Endpoint . p-value
zadavotide Arm (95% CI)

guraxetan Arm

Median rPFS 9.5 months 6.0 months 0.71 (0.55-0.92) 0.0088
Objective

38% 12% - 0.0021
Response Rate
Complete

9.3% 0% - -
Response

Data as of the November 1, 2023, cut-off date.[9]
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Conclusion

Zadavotide guraxetan, particularly in its Lutetium-177 radiolabeled form, represents a
significant advancement in the targeted therapy of prostate cancer. Its high affinity for PSMA
allows for the precise delivery of radiotherapy to tumor cells, a mechanism that has been
validated in both preclinical and large-scale clinical trials. The data summarized in this guide
underscore its therapeutic potential and provide a solid foundation for further research and
development in the field of radiopharmaceuticals. The favorable safety and efficacy profile
observed in the SPLASH trial positions Lutetium (177Lu) zadavotide guraxetan as a key
therapeutic option for patients with advanced prostate cancer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Zadavotide Guraxetan: A Technical Guide for
Researchers and Drug Development Professionals]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15607712/docs#zadavotide-guraxetan-
a-technical-guide-for-researchers-and-drug-development-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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